BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Nonanethiol structure and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No. B074206

An In-depth Technical Guide to 1-Nonanethiol: Structure, Properties, and Applications

Overview of 1-Nonanethiol

1-Nonanethiol, also known as n-nonyl mercaptan, is a straight-chain alkanethiol with a nine-
carbon backbone.[1][2] It is a colorless to pale yellow liquid recognized by a characteristic
strong, unpleasant odor.[3][4] The key feature of its molecular structure is the thiol (-SH)
functional group, which dictates its chemical reactivity and utility. This thiol group exhibits a
strong affinity for the surfaces of noble metals, particularly gold, leading to the spontaneous
formation of highly ordered, self-assembled monolayers (SAMs).[5][6] This property makes 1-
Nonanethiol a critical component in surface science, nanotechnology, and materials science,
with significant implications for drug development, biosensing, and microelectronics.[6][7]

Chemical Structure and Formula

The structure of 1-Nonanethiol consists of a nine-carbon alkyl chain attached to a sulfhydryl
(thiol) group.

Molecular Formula: CoH20S[1][3][8]

Condensed Structural Formula: CH3(CHz2)sSH[3]

IUPAC Name: Nonane-1-thiol[1][3]

SMILES: CCCCCCCCCS[3]
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« INChl: INChI=1S/C9H20S/c1-2-3-4-5-6-7-8-9-10/h10H,2-9H2, 1H3[1][3]

« InChIKey: ZVEZMVFBMOOHAT-UHFFFAOY SA-N[1][3]

Physicochemical Properties

The physical and chemical properties of 1-Nonanethiol are summarized in the table below. It is
a combustible liquid and is generally insoluble in water but miscible with many organic solvents
like alcohols and ethers.[3][4]

Property Value Reference(s)
CAS Number 1455-21-6 [1][3]
Molar Mass 160.32 g/mol [11[3]

Colorless to pale yellow liquid
Appearance _ . [31[41[9]
with a characteristic odor

Density 0.842 g/mL at 25 °C [2]
Boiling Point 220 °C [3]
Melting Point -20°Cto-21°C [31[4]
Flash Point 79 °C (174.2 °F) - closed cup

Vapor Pressure 0.13 mmHg [3]
Refractive Index n20/D 1.455

Insoluble in water; Soluble in
Solubility chloroform and methanol [3][10]

(slightly)

Synthesis and Reactivity
Synthesis

1-Nonanethiol can be synthesized via several standard methods in organic chemistry. A
common laboratory-scale preparation involves the reaction of 1-bromononane with thiourea,
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followed by hydrolysis. This two-step process provides a reliable route to the desired
alkanethiol.

Reactivity

The chemistry of 1-Nonanethiol is dominated by its thiol group.

Oxidation: It is sensitive to air and can be oxidized to form the corresponding disulfide
(dinonyl disulfide).[4]

 Acidity: The thiol proton is weakly acidic (pKa = 10.5).[10]

» Reactivity with Metals: It reacts readily with noble metal surfaces, most notably gold, to form
a strong gold-thiolate covalent bond (Au-S).[6] This interaction is the driving force for the
formation of self-assembled monolayers.

e Incompatibilities: 1-Nonanethiol reacts violently with strong oxidizing agents, strong acids,
strong bases, and alkali metals.[9][11]

Applications in Research and Drug Development

The primary application of 1-Nonanethiol in research is its use as a molecular building block
for the creation of Self-Assembled Monolayers (SAMs). SAMs are highly ordered molecular
films that form spontaneously when a suitable substrate (e.g., a gold-coated slide) is exposed
to a dilute solution of the thiol.[12][13]

» Surface Functionalization: SAMs of 1-Nonanethiol create a well-defined, hydrophobic
surface. This can be used to control surface energy, wettability, and adhesion.

e Biosensors: By using mixed SAMs containing 1-Nonanethiol and other functionalized thiols
(e.g., those with carboxyl or amine terminal groups), surfaces can be designed to selectively
bind proteins, DNA, or other biomolecules, forming the basis of highly sensitive biosensors.

o Drug Delivery: Nanoparticles functionalized with 1-Nonanethiol and other ligands can be
used in drug delivery systems. The alkyl chains can form a hydrophobic layer that
encapsulates a drug, while other functional groups can be used for targeting specific cells or
tissues.
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e Microelectronics and Patterning: SAMs are used as ultrathin resist layers in soft lithography
techniques like microcontact printing.

Experimental Protocol: Formation of a 1-
Nonanethiol SAM on Gold

This protocol details the standard procedure for preparing a high-quality 1-Nonanethiol SAM
on a gold-coated substrate in a solution phase.[12][13][14]

Reagents and Materials

e Gold-coated substrate (e.g., gold-on-glass or gold-on-silicon)

e 1-Nonanethiol (=95% purity)

e 200-proof ethanol (absolute, anhydrous)

» Clean glass or polypropylene containers with sealable caps (e.g., scintillation vials)
o Tweezers for substrate handling

« Dry nitrogen gas source

» Sonicator

» Calibrated micropipettes and analytical balance

Workflow Visualization

1. Substrate Cleaning
(Piranha etch or Oz plasma)

4, Rinsing 5. Drying Result:
(Rinse with pure Ethanol (Dry with a gentle stream Ordered Monolayer
to remove physisorbed molecules) of dry Nitrogen) on Gold Surface

Incubation Period

2. Solution Preparation
(1-10 mM 1-Nonanethiol
in Ethanol)
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Caption: Experimental workflow for the formation of a 1-Nonanethiol self-assembled
monolayer.

Detailed Procedure

Step 1: Substrate Preparation (Cleaning) A pristine gold surface is critical for the formation of a
high-quality SAM. The substrate should be cleaned immediately before use.

Thoroughly rinse the gold substrate with ethanol.
e Dry the substrate under a stream of dry nitrogen.

o For optimal cleaning, treat the surface with UV-Ozone or an oxygen plasma cleaner for 5-10
minutes to remove organic contaminants. Alternative for robust substrates: Immerse in
piranha solution (3:1 mixture of concentrated H2SO4 and 30% H203) for 5-10 minutes.
Extreme caution is required with piranha solution as it is highly corrosive and reacts violently
with organic materials.

» Rinse copiously with deionized water, followed by ethanol, and dry with nitrogen.
Step 2: Thiol Solution Preparation
e Work in a clean environment, preferably a fume hood, to avoid contamination.[12]

e Prepare a 1 to 10 mM solution of 1-Nonanethiol in absolute ethanol. For example, to make
10 mL of a 1 mM solution, add 18.6 pL of 1-Nonanethiol (density = 0.842 g/mL) to 10 mL of
ethanol.

» Vortex or gently agitate the solution until the thiol is completely dissolved.
Step 3: The Self-Assembly Process

o Using clean tweezers, immediately immerse the cleaned gold substrate into a container filled
with the prepared thiol solution.[12][13]
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» Ensure the entire gold surface is submerged. To minimize oxidation and contamination, use
a container with minimal headspace.[12]

o Backfill the container with dry nitrogen gas, seal it tightly (e.g., with a cap and Parafim®),
and store it in a dark, vibration-free location at room temperature.[12][13]

o Allow the self-assembly to proceed for 24 to 48 hours. Longer immersion times typically
result in more ordered and densely packed monolayers.[12][13]

Step 4: Rinsing and Post-Treatment

 After the incubation period, carefully remove the substrate from the thiol solution using
tweezers.

e Immediately rinse the substrate thoroughly with a stream of fresh, pure ethanol for 15-30
seconds to remove any non-covalently bound (physisorbed) thiol molecules from the
surface.[12]

» To further ensure a clean monolayer, place the substrate in a beaker of fresh ethanol and
sonicate for 1-3 minutes.[12][13]

e Perform a final rinse with ethanol.

Step 5: Drying

o Gently dry the substrate with a stream of dry, high-purity nitrogen gas.

e The substrate, now coated with a 1-Nonanethiol SAM, is ready for analysis or further
functionalization. Store in a clean, dry environment, such as a desiccator or petri dish.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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